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Compound of Interest

Compound Name: 4-Ethylcyclohexanamine

Cat. No.: B1348350

Technical Support Center: 4-
Ethylcyclohexanamine

This guide provides essential information on the proper storage and handling of 4-
Ethylcyclohexanamine to ensure laboratory safety and experimental integrity.

Frequently Asked Questions (FAQSs)

Storage
e Q: What are the recommended storage conditions for 4-Ethylcyclohexanamine?

o A:ltis recommended to store 4-Ethylcyclohexanamine in a dry, cool, and well-ventilated
place.[1][2][3][4][5] Keep containers tightly closed and store them in a corrosives area.[2]
[4] The general recommendation for amines is to store them at temperatures below 30°C
(86°F) to maintain stability.[6] It is also advised to protect the material from direct sunlight.

[1]
e Q: What type of containers should be used for storing 4-Ethylcyclohexanamine?

o A: Store 4-Ethylcyclohexanamine in its original, tightly closed container.[1] For amines in
general, containers made of high-density polyethylene (HDPE) or glass are suitable as
they are non-reactive.[6]
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e Q: Are there any materials that are incompatible with 4-Ethylcyclohexanamine?

o A:Yes, 4-Ethylcyclohexanamine is incompatible with strong acids, acid anhydrides, acid
chlorides, bases, and strong oxidizing agents.[2][7]

Handling

e Q: What personal protective equipment (PPE) is required when handling 4-
Ethylcyclohexanamine?

o A: When handling this chemical, it is essential to wear protective gloves, protective
clothing, eye protection, and face protection.[1][3][7] In some situations, a face shield,
apron, and/or rubber boots may be warranted.[7] For respiratory protection, a
NIOSH/MSHA or European Standard EN 149 approved respirator should be used if
exposure limits are exceeded or if irritation occurs.[2]

e Q: What are the necessary engineering controls for handling 4-Ethylcyclohexanamine?

o A: 4-Ethylcyclohexanamine should be handled in a well-ventilated area or under a
chemical fume hood.[2][3][4] Use explosion-proof electrical, ventilating, and lighting
equipment.[1][4] Ensure that eyewash stations and safety showers are located near the
workstation.[2][4]

e Q: What should | do in case of accidental exposure?
o A:

» Skin Contact: Immediately take off all contaminated clothing and rinse the skin with
plenty of water.[1][5] Seek immediate medical attention.[2]

» Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if
present and easy to do so. Continue rinsing for at least 15 minutes and get immediate
medical attention.[1][2]

» |nhalation: Move the person to fresh air and keep them comfortable for breathing. If
respiratory symptoms occur, call a doctor.[1][2]
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» Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[1][2][5] Never give
anything by mouth to an unconscious person and seek immediate medical attention.[2]

e Q: How should I handle spills of 4-Ethylcyclohexanamine?

o A: In case of a spill, eliminate all ignition sources.[1] Use personal protective equipment
and evacuate unnecessary personnel.[2] For containment, you can sweep up and shovel
the substance into suitable containers for disposal.[2] After the material has been picked
up, ventilate the area and wash the spill site.[8]

Disposal
e Q: How should I dispose of 4-Ethylcyclohexanamine waste?

o A: Dispose of the contents and container in accordance with local, regional, national, and
international regulations.[1]

Quantitative Data Summary

Property Value Source
Molecular Formula C8H17N 9]
Molecular Weight 127.23 g/mol [9]

Form Solid [10]

Below 30°C (86°F) is generally

Storage Temperature _
recommended for amines.

Experimental Workflow

Below is a diagram illustrating the safe handling workflow for 4-Ethylcyclohexanamine.
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Safe Handling Workflow for 4-Ethylcyclohexanamine

Preparation Handling Cleanup & Disposal

—b{ Review Safety Data Sheet —D{ Wear Appropriate PPE }-—b Clean Workstation }—»

Store in Cool, Dry,
Well-Ventilated Area

e

Receive Chemical Work in Fume Hood Use in Experiment }-—» Dispose of Waste Properly

Click to download full resolution via product page

Safe handling workflow for 4-Ethylcyclohexanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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